3-Amino-5-(2,3-difluorophenyl)benzoic acid, 95%

• IUPAC Name: 3-amino-5-(2,3-difluorophenyl)benzoic acid
• InChI: InChI=1S/C13H9F2NO2/c14-11-3-1-2-10(12(11)15)7-4-8(13(17)18)6-9(16)5-7/h1-6H,16H2,(H,17,18)
• InChI Key: OCMXSBUUTUEGDI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)F)C2=CC(=CC(=C2)N)C(=O)O
• Molecular Formula: C13H9F2NO2
• DSSTOX Substance ID: DTXSID40689651
• Molecular Weight: 249.21 g/mol
• CAS RN: 1261973-03-8

Description

3-Amino-5-(2,3-difluorophenyl)benzoic acid, 95% (3-Amino-5-DFPBA) is a chemical compound used in a variety of scientific research applications. It is a white, crystalline solid with a melting point of 157–158 °C. 3-Amino-5-DFPBA has a variety of chemical and biochemical properties that make it valuable for a number of research applications.

Scientific Research Applications

3-Amino-5-DFPBA is used in a variety of scientific research applications. It can be used as a fluorescent dye for labelling proteins, as a reagent in organic synthesis, and as a ligand in the synthesis of coordination complexes. Additionally, it is used in the synthesis of polymers-bound fluorescent dyes and in the synthesis of fluorescent dyes for use in bioimaging.

Mechanism of Action

The mechanism of action of 3-Amino-5-DFPBA is based on its ability to interact with other molecules. It can interact with proteins and other molecules through covalent bonding, hydrogen bonding, and hydrophobic interactions. Additionally, 3-Amino-5-DFPBA can form coordination complexes with transition metals, which can be used for a variety of research applications.
Biochemical and Physiological Effects
3-Amino-5-DFPBA has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of the enzyme dihydrofolate reductase (DHFR), which plays an important role in the synthesis of DNA. Additionally, 3-Amino-5-DFPBA has been shown to inhibit the growth of certain cancer cell lines and to induce apoptosis in certain types of cells. Additionally, it has been shown to have anti-inflammatory effects, which may be useful in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

3-Amino-5-DFPBA has several advantages for use in lab experiments. It is relatively inexpensive, easy to synthesize, and has a wide range of applications. Additionally, it is relatively stable and has a long shelf life. However, there are some limitations to its use in lab experiments. It is highly toxic and should be handled with caution. Additionally, it can be difficult to purify and may not be suitable for certain types of experiments.

Future Directions

There are a number of potential future directions for the use of 3-Amino-5-DFPBA. It could be used in the development of novel drugs, as a reagent for organic synthesis, or as a fluorescent dye for bioimaging. Additionally, it could be used in the development of new coordination complexes for use in catalysis and other research applications. Additionally, it could be used in the development of new polymers-bound fluorescent dyes for use in bioimaging. Finally, further research could be conducted to better understand the biochemical and physiological effects of 3-Amino-5-DFPBA.

Synthesis Methods

3-Amino-5-DFPBA can be synthesized from 2,3-difluorobenzaldehyde, which is reacted with ammonium acetate and acetic acid in aqueous solution. The reaction is then quenched with sodium carbonate and the resulting product is filtered, washed, and dried to yield 3-Amino-5-DFPBA.